Cas no 1955553-91-9 (1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride)
1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride
- Z2306626964
- 3-propan-2-yl-7-oxa-2-azaspiro[3.5]nonane;hydrochloride
- 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride
-
- MDL: MFCD29991274
- Inchi: 1S/C10H19NO.ClH/c1-8(2)9-10(7-11-9)3-5-12-6-4-10;/h8-9,11H,3-7H2,1-2H3;1H
- InChI Key: XICHRVLAWCHDAG-UHFFFAOYSA-N
- SMILES: Cl.O1CCC2(CC1)CNC2C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 161
- Topological Polar Surface Area: 21.3
1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-254071-0.05g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 0.05g |
$238.0 | 2024-06-19 | |
| Enamine | EN300-254071-0.1g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 0.1g |
$355.0 | 2024-06-19 | |
| Enamine | EN300-254071-0.25g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 0.25g |
$509.0 | 2024-06-19 | |
| Enamine | EN300-254071-0.5g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 0.5g |
$803.0 | 2024-06-19 | |
| Enamine | EN300-254071-1.0g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 1.0g |
$1029.0 | 2024-06-19 | |
| Enamine | EN300-254071-2.5g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 2.5g |
$2014.0 | 2024-06-19 | |
| Enamine | EN300-254071-5.0g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 5.0g |
$2981.0 | 2024-06-19 | |
| Enamine | EN300-254071-10.0g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 10.0g |
$4421.0 | 2024-06-19 | |
| Ambeed | A858245-1g |
1-(Propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 1g |
$993.0 | 2024-04-22 | |
| Enamine | EN300-254071-1g |
1-(propan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride |
1955553-91-9 | 95% | 1g |
$1029.0 | 2023-09-14 |
1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride
Introduction to 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride (CAS No. 1955553-91-9)
1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride, identified by its CAS number 1955553-91-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a unique spiro framework, combining a nitrogen-containing heterocycle with an oxygen atom, and is further modified by an isopropyl substituent at the 1-position. The hydrochloride salt form enhances its solubility and pharmacological activity, making it a promising candidate for various therapeutic applications.
The molecular structure of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride consists of a spirocyclic core, which is a key feature in medicinal chemistry due to its ability to influence conformational flexibility and binding affinity. The presence of both an azacycloalkane and an oxacycloalkane moiety creates a rigid yet adaptable scaffold, allowing for interactions with biological targets in specific orientations. This structural motif has been explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride with various protein targets. Studies suggest that its spirocyclic architecture may interact with enzymes and receptors involved in pain modulation, neurodegenerative diseases, and immune responses. The hydrochloride salt form further enhances its pharmacokinetic properties, improving bioavailability and metabolic stability, which are critical factors in drug development.
In the context of drug discovery, the synthesis of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride has been optimized using modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have allowed for the efficient construction of complex spirocyclic frameworks while maintaining high enantioselectivity. The compound’s synthesis involves multi-step processes that highlight the ingenuity of organic chemists in creating novel molecular architectures.
One of the most compelling aspects of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride is its potential as a lead compound for therapeutic intervention. Preclinical studies have demonstrated its efficacy in models of inflammation and neuropathic pain, where it exhibits properties similar to known analgesics but with distinct structural advantages. The spirocyclic core provides a scaffold that can be modified to fine-tune pharmacological activity, offering opportunities for developing next-generation drugs with improved efficacy and reduced side effects.
The pharmacological profile of 1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride has been further investigated through in vitro and in vivo experiments. These studies have revealed that the compound interacts with multiple targets, including ion channels and G protein-coupled receptors (GPCRs), which are pivotal in regulating pain perception and inflammatory responses. The ability to modulate these pathways makes it a versatile candidate for addressing complex diseases such as chronic pain syndromes and autoimmune disorders.
From a chemical biology perspective, 1-(propan-2-yl)-7-oxa-spiro3.5nonane hydrochloride serves as a valuable tool for understanding the structure-function relationships in bioactive molecules. Its unique spirocyclic structure provides insights into how conformational constraints can influence biological activity, informing the design of future drug candidates. Researchers are particularly interested in how the nitrogen and oxygen atoms within the spiro framework contribute to binding interactions with biological targets, offering clues for rational drug design.
The development of 1-(propan--2--yl)--7--oxa--2--azaspiro3.--5--nonane hydrochloride also reflects the growing importance of hybrid molecules in pharmaceutical research. By combining elements from different chemical classes, such as azacycloalkanes and oxacycloalkanes, scientists can create compounds with novel properties that may overcome limitations associated with traditional drug designs. This approach aligns with the broader trend toward structure-based drug discovery, where computational tools play a crucial role in identifying promising candidates.
In summary, 1-(propan--2--yl)--7--oxa--2--azaspiro3.--5--nonane hydrochloride (CAS No. 1955553--91--9) represents a significant advancement in medicinal chemistry due to its complex structure, versatile pharmacological properties, and potential therapeutic applications. Its spirocyclic framework offers unique opportunities for modulating biological pathways involved in pain, inflammation, and neurodegenerative diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to become a cornerstone in the development of innovative treatments for human health.
1955553-91-9 (1-(propan-2-yl)-7-oxa-2-azaspiro3.5nonane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)